Cas no 634885-16-8 (N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide)

• Product Name: N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• CAS No: 634885-16-8
• MF: C₁₆H₁₄N₄O₂S
• MW: 326.372961521149
• CID: 6479447
• Update Time: 2025-06-11

N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• (E)-N-(1-(3-hydroxyphenyl)ethylidene)-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• N'-[(1E)-1-(3-hydroxyphenyl)ethylidene]-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-(2-thienyl)-, 2-[1-(3-hydroxyphenyl)ethylidene]hydrazide

• Inchi： 1S/C16H14N4O2S/c1-10(11-4-2-5-12(21)8-11)17-20-16(22)14-9-13(18-19-14)15-6-3-7-23-15/h2-9,21H,1H3,(H,18,19)(H,20,22)
• InChI Key： AAROYADJLRXJDD-UHFFFAOYSA-N
• SMILES： N1C(C2SC=CC=2)=CC(C(NN=C(C2=CC=CC(O)=C2)C)=O)=N1

Additional information on N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide

Introduction to N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 634885-16-8)

N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 634885-16-8, represents a promising candidate for further exploration in drug discovery and therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a hydroxyphenyl moiety, a thiophen-2-yl substituent, and a pyrazole core, which collectively contribute to its potential biological activity.

The significance of this compound lies in its structural design, which integrates elements known to exhibit pharmacological properties. The presence of a hydroxyphenyl group suggests potential interactions with biological targets such as enzymes and receptors, while the thiophen-2-yl moiety is often associated with enhanced binding affinity and metabolic stability. These features make N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide an intriguing subject for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The pyrazole core is particularly noteworthy, as it is a common scaffold in many bioactive molecules. Pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer treatments. The incorporation of additional functional groups into the pyrazole framework can modulate its pharmacological properties, making it a valuable tool for drug design.

The specific arrangement of functional groups in N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide may contribute to its unique chemical and biological profile. The hydroxyphenyl group can engage in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the thiophen-2-yl substituent may enhance the compound's solubility and bioavailability, factors that are critical for successful drug development. These structural features suggest that this compound could exhibit significant therapeutic potential.

The synthesis of N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the condensation of appropriate precursors to form the pyrazole core, followed by functionalization with the hydroxyphenyl and thiophen-2-yl groups. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, may be employed to achieve the desired molecular structure efficiently.

The pharmacological evaluation of this compound is an essential step in determining its potential therapeutic applications. Initial studies have focused on assessing its interaction with various biological targets, including enzymes and receptors relevant to human health. The results of these studies will provide valuable insights into the compound's mechanism of action and its potential as a lead molecule for drug development.

In conclusion, N'-(1E)-1-(3-hydroxyphenyl)ethylidene-3-(thiophen-2-yl)-1H-pyrazole-5-carbohydrazide (CAS No. 634885-16-8) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new applications for heterocyclic compounds, this molecule represents an important asset in the quest for novel therapeutic agents.